Cas no 27799-57-1 (5β-Card-20(22)-enolide, 3β-[(O-2,6-dideoxy-3,4-O-ethylidene-β-D-ribo-hexopyranosyl-(1→4)-O-2,6-dideoxy-β-D-ribo-hexopyranosyl-(1→4)-2,6-dideoxy-β-D-ribo-hexopyranosyl)oxy]-14-hydroxy- (8CI))

• Product Name: 5β-Card-20(22)-enolide, 3β-[(O-2,6-dideoxy-3,4-O-ethylidene-β-D-ribo-hexopyranosyl-(1→4)-O-2,6-dideoxy-β-D-ribo-hexopyranosyl-(1→4)-2,6-dideoxy-β-D-ribo-hexopyranosyl)oxy]-14-hydroxy- (8CI)
• CAS No: 27799-57-1
• MF: C₄₃H₆₆O₁₃
• MW: 790.976355075836
• CID: 272332
• Update Time: 2023-11-19

5β-Card-20(22)-enolide, 3β-[(O-2,6-dideoxy-3,4-O-ethylidene-β-D-ribo-hexopyranosyl-(1→4)-O-2,6-dideoxy-β-D-ribo-hexopyranosyl-(1→4)-2,6-dideoxy-β-D-ribo-hexopyranosyl)oxy]-14-hydroxy- (8CI) Chemical and Physical Properties

Names and Identifiers

• 4)-O-2,6-dideoxy-b-D-ribo-hexopyranosyl-(1&reg
• 4)-2,6-dideoxy-b-D-ribo-hexopyranosyl)oxy]-14-hydroxy-(8CI)
• Mono-ethylidene digitoxin
• Monoethylidene digitoxin
• CID 133065573
• 5β-Card-20(22)-enolide, 3β-[(O-2,6-dideoxy-3,4-O-ethylidene-β-D-ribo-hexopyranosyl-(1→4)-O-2,6-dideoxy-β-D-ribo-hexopyranosyl-(1→4)-2,6-dideoxy-β-D-ribo-hexopyranosyl)oxy]-14-hydroxy- (8CI)

• Inchi： 1S/C43H66O13/c1-21-38(55-36-18-32(45)39(22(2)50-36)56-37-19-33-40(23(3)51-37)53-24(4)52-33)31(44)17-35(49-21)54-27-9-12-41(5)26(16-27)7-8-30-29(41)10-13-42(6)28(11-14-43(30,42)47)25-15-34(46)48-20-25/h15,21-24,26-33,35-40,44-45,47H,7-14,16-20H2,1-6H3/t21-,22-,23-,24?,26-,27-,28-,29+,30-,31+,32+,33+,35+,36+,37+,38-,39-,40-,41+,42-,43+/m1/s1
• InChI Key： IEZRPAYZFJKMAJ-HMLRHFGRSA-N
• SMILES： O[C@]12CC[C@H](C3=CC(=O)OC3)[C@@]1(C)CC[C@@H]1[C@@]3(C)CC[C@H](C[C@H]3CC[C@@H]21)O[C@H]1C[C@@H]([C@@H]([C@@H](C)O1)O[C@H]1C[C@@H]([C@@H]([C@@H](C)O1)O[C@H]1C[C@H]2[C@@H]([C@@H](C)O1)OC(C)O2)O)O

Computed Properties

• Exact Mass: 790.45
• Monoisotopic Mass: 790.45
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 56
• Rotatable Bond Count: 7
• Complexity: 1490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 21
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 161

Experimental Properties

• Density: 1.3
• Refractive Index: 1.583
• pka: 13.47±0.70(Predicted)